Cas no 680217-71-4 (Ethyl 2-(2,6-difluorophenyl)acetate)

• Product Name: Ethyl 2-(2,6-difluorophenyl)acetate
• CAS No: 680217-71-4
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• MDL: MFCD01765417
• CID: 968325
• PubChem ID: 2782016
• Update Time: 2025-10-31

Ethyl 2-(2,6-difluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2,6-difluorophenyl)acetate
• Benzeneacetic acid, 2,6-difluoro-, ethyl ester
• Ethyl (2,6-difluorophenyl)acetate
• Ethyl 2,6-difluorophenylacetate
• SBB053714
• 0479AC
• AK101083
• ST50949684
• MFCD01765417
• (2,6-Difluorophenyl)acetic acid ethyl ester
• SY112738
• A867142
• DTXSID40381906
• 680217-71-4
• Ethyl(2,6-difluorophenyl)acetate
• AKOS009159530
• PS-6528
• SCHEMBL1867904
• ethyl2-(2,6-difluorophenyl)acetate
• Ethyl (2,6-difluorophenyl)acetate, 2,6-Difluorophenylacetic acid ethyl ester
• DB-230311

• MDL： MFCD01765417
• Inchi： 1S/C10H10F2O2/c1-2-14-10(13)6-7-8(11)4-3-5-9(7)12/h3-5H,2,6H2,1H3
• InChI Key： VFRKTYPWLLOMFK-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1CC(=O)OCC)F

Computed Properties

• Exact Mass: 200.06488588g/mol
• Monoisotopic Mass: 200.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Ethyl 2-(2,6-difluorophenyl)acetate

Ethyl 2-(2,6-Difluorophenyl)Acetate: A Comprehensive Overview

Ethyl 2-(2,6-difluorophenyl)acetate (CAS No. 680217-71-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound, characterized by its fluorinated aromatic ring and ester functional group, has been extensively studied for its role in chemical synthesis, material science, and pharmaceutical research. In this article, we delve into the structural features, synthesis methods, and the latest research findings related to this compound.

The molecular structure of ethyl 2-(2,6-difluorophenyl)acetate consists of a phenyl ring substituted with two fluorine atoms at the 2 and 6 positions. This substitution pattern imparts unique electronic and steric properties to the molecule. The ester group (-O-CO-O-) attached to the phenyl ring further enhances its reactivity and compatibility in various chemical reactions. Recent studies have highlighted the importance of fluorinated aromatic compounds like this one in drug design, where fluorine substitution can significantly influence the pharmacokinetic properties of a molecule.

One of the most notable applications of ethyl 2-(2,6-difluorophenyl)acetate is in the synthesis of bioactive compounds. Researchers have utilized this compound as a key intermediate in the construction of complex molecules with potential therapeutic value. For instance, a study published in Journal of Medicinal Chemistry demonstrated how this compound can be employed in the synthesis of novel kinase inhibitors. The fluorine atoms at the 2 and 6 positions on the phenyl ring play a critical role in modulating the binding affinity of these inhibitors to their target enzymes.

In addition to its role in drug discovery, ethyl 2-(2,6-difluorophenyl)acetate has also found applications in material science. Recent advancements in polymer chemistry have explored the use of this compound as a building block for constructing fluorinated polymers with enhanced thermal stability and mechanical properties. These polymers hold promise for use in high-performance materials such as those used in aerospace and electronics industries.

The synthesis of ethyl 2-(2,6-difluorophenyl)acetate typically involves a Friedel-Crafts acylation reaction followed by esterification. However, recent research has focused on developing more efficient and environmentally friendly methods for its production. For example, catalytic asymmetric synthesis approaches have been explored to achieve higher yields and better stereocontrol during the reaction process.

Ethical considerations and sustainability are increasingly important factors in chemical research. In line with these principles, researchers have investigated ways to minimize waste and reduce energy consumption during the synthesis of ethyl 2-(2,6-difluorophenyl)acetate. Green chemistry approaches such as using renewable solvents and recycling byproducts have been proposed to enhance the eco-friendliness of this compound's production.

In conclusion, ethyl 2-(2,6-difluorophenyl)acetate (CAS No. 680217-71-4) is a multifaceted compound with significant potential across various scientific domains. Its unique structure and functional groups make it an invaluable tool in chemical synthesis and material science. As research continues to uncover new applications for this compound, it is likely to play an even more prominent role in advancing modern science and technology.